Cas no 32385-74-3 (2-(1H-pyrazol-3-yl)ethan-1-ol)

2-(1H-Pyrazol-3-yl)ethan-1-ol is a heterocyclic alcohol featuring a pyrazole ring linked to an ethanol moiety. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. Its pyrazole core offers structural diversity, enabling functionalization for targeted applications. The hydroxyl group enhances solubility and reactivity, facilitating further derivatization. The compound’s stability and well-defined reactivity profile make it suitable for use in complex synthetic routes. Its utility in medicinal chemistry is underscored by its potential as a building block for biologically active molecules. High purity grades are available to meet rigorous research and industrial requirements.

2-(1H-pyrazol-3-yl)ethan-1-ol structure

Product Name:2-(1H-pyrazol-3-yl)ethan-1-ol

CAS No:32385-74-3

MF:C₅H₈N₂O

MW:112.129820823669

MDL:MFCD22201152

CID:2092785

PubChem ID:15475335

Update Time:2025-05-22

2-(1H-pyrazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(1H-Pyrazol-3-yl)ethanol
- 2-(1H-Pyrazol-3-yl)-ethanol
- 3-(2-hydroxyethyl)-pyrazole
- 2-(1H-pyrazol-3-yl)ethan-1-ol
- DB-259909
- SB36589
- AKOS023405331
- 2-(3-pyrazolyl)ethanol
- BDBM50497145
- AS-30525
- 2-(3-pyrazolyl)-1-ethanol
- EN300-213722
- SCHEMBL599612
- hydroxyethylpyrazole
- 32385-74-3
- CS-0012680
- MFCD22201152
- 2-(1H-pyrazol-5-yl)ethanol
- CHEMBL3275947
- 2-(pyrazol-5-yl)ethanol
- BWDXTPHVKBEOKV-UHFFFAOYSA-N
- 825-012-0
- MDL： MFCD22201152
- Inchi： 1S/C5H8N2O/c8-4-2-5-1-3-6-7-5/h1,3,8H,2,4H2,(H,6,7)
- InChI Key： BWDXTPHVKBEOKV-UHFFFAOYSA-N
- SMILES： OCCC1=CC=NN1

Computed Properties

Exact Mass: 112.063662883g/mol
Monoisotopic Mass: 112.063662883g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 2
Complexity: 67.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.2
Topological Polar Surface Area: 48.9Å²

2-(1H-pyrazol-3-yl)ethan-1-ol Pricemore >>

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abcr	AB449834-250 mg	2-(1H-Pyrazol-3-yl)ethanol; .	32385-74-3		250mg	€394.40	2023-06-15
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